2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H16N6O4S3/c1-8-19-20-14(28-8)17-12(23)7-27-16-22-21-15(29-16)18-13(24)10-5-4-9(25-2)6-11(10)26-3/h4-6H,7H2,1-3H3,(H,17,20,23)(H,18,21,24)
• InChI Key: MDRBGQVGTGKAHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C16H16N6O4S3
• Molecular Weight: 452.5 g/mol

Description

2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C16H16N6O4S3 and its molecular weight is 452.52. The purity is usually 95%.
BenchChem offers high-quality 2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

A study by Sych et al. (2019) on derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, including 1,3,4-thiadiazole compounds, demonstrated significant antimicrobial and antifungal activities against both Gram-positive and Gram-negative bacteria, as well as Candida albicans. This highlights the compound's potential in addressing a range of microbial infections Sych et al., 2019.

Anticancer Applications

Tiwari et al. (2017) synthesized a series of compounds including the thiadiazole scaffold and benzamide groups, demonstrating promising in vitro anticancer activity against a panel of human cancer cell lines. This suggests that compounds structurally related to "2,4-dimethoxy-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide" might offer valuable insights into developing new anticancer therapies Tiwari et al., 2017.

Synthesis and Structural Applications

Research on the synthesis and characterization of thiadiazolobenzamide compounds and their complexes with metals like Ni and Pd has provided insights into the structural and chemical properties of these compounds, offering pathways for the development of new materials with potential applications in catalysis, material science, and pharmaceuticals Adhami et al., 2012.